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Compound of Interest |

Compound Name: 2-(Pyridin-4-YL )acetaldehyde
CAS No.: 878499-08-2
Cat. No.: B1320878
. J

This technical guide provides a detailed overview of 2-(Pyridin-4-YL)acetaldehyde, a
heterocyclic compound of significant interest in synthetic and medicinal chemistry. This
document will delve into its fundamental properties, synthesis, reactivity, and applications,
offering valuable insights for researchers, scientists, and professionals involved in drug
development.

Core Compound Identification

2-(Pyridin-4-YL)acetaldehyde is a pyridine derivative characterized by an acetaldehyde
substituent at the 4-position of the pyridine ring. Its unique structural features make it a
versatile building block in organic synthesis.
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Identifier Value

IUPAC Name 2-(pyridin-4-yl)acetaldehyde

Molecular Formula C7H7NO

CAS Number 878499-08-2

Canonical SMILES C1=CN=CC=C1CC=0][1]

InChl Key AZTCLKFBAGFZRR-UHFFFAOYSA-N[1]

4-Pyridineacetaldehyde, 4-
Synonyms Pyridinylacetaldehyde, 2-(4-
pyridyl)acetaldehyde[1][2]

Physicochemical and Computed Properties

The physicochemical properties of a compound are critical for its handling, reactivity, and
application. The following table summarizes the key computed properties of 2-(Pyridin-4-
YL)acetaldehyde.

Property Value Source
Molecular Weight 121.14 g/mol [1][2]
Monoisotopic Mass 121.052763847 Da [1112]
Topological Polar Surface Area 30 A2 [1][2]
Complexity 86.9 [11[2]
Hydrogen Bond Donor Count 0 [2]
2::3:;9% Bond Acceptor 5 2]
Rotatable Bond Count 2 [1112]

Due to the aldehyde functional group, this compound is susceptible to oxidation when exposed
to air.[3] It is recommended to store it under an inert atmosphere in a freezer at temperatures
below -20°C.[2]
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Synthesis and Chemical Reactivity

While specific, detailed synthetic procedures for 2-(Pyridin-4-YL)acetaldehyde are not
extensively documented in publicly available literature, its structure suggests that it can be
synthesized through established methods for preparing substituted pyridines and aldehydes.

A plausible synthetic approach involves the oxidation of the corresponding alcohol, 2-(pyridin-4-
yl)ethanol. This transformation is a common and fundamental reaction in organic chemistry.

Generalized Synthetic Workflow

(4-Methylpyridine)

unctionalization

(2-(Pyridin-4-yl)ethanoD

xidation

(2-(Pyridin-4-YL)acetaIdehyde)

Click to download full resolution via product page
Caption: Generalized synthetic workflow for 2-(Pyridin-4-YL)acetaldehyde.

The chemical reactivity of 2-(Pyridin-4-YL)acetaldehyde is governed by its two primary
functional groups: the pyridine ring and the aldehyde group.

¢ Pyridine Ring: The nitrogen atom in the pyridine ring imparts basic properties and can be
protonated or alkylated. The ring itself can participate in various substitution reactions.

« Aldehyde Group: The aldehyde group is highly reactive and can undergo nucleophilic
addition, condensation reactions, and oxidation to a carboxylic acid.[3]
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Caption: Key reactive sites of 2-(Pyridin-4-YL)acetaldehyde.

Applications in Research and Drug Discovery

Pyridine and its derivatives are ubiquitous scaffolds in many pharmaceuticals and biologically
active compounds.[4] For instance, nicotine, a well-known alkaloid, features a pyridine ring and
exhibits stimulant effects by interacting with nicotinic acetylcholine receptors.[5]

2-(Pyridin-4-YL)acetaldehyde serves as a valuable intermediate in the synthesis of more
complex molecules. Its aldehyde functionality allows for the construction of various carbon-
carbon and carbon-nitrogen bonds, which is crucial in building diverse molecular architectures
for drug discovery. The pyridine moiety can be essential for receptor binding and modulating
the pharmacokinetic properties of a drug candidate.

For example, related pyridine-containing compounds have been investigated for their potential
as anti-inflammatory, anti-cancer, and anti-diabetic agents.[3]

Analytical Characterization

The characterization of 2-(Pyridin-4-YL)acetaldehyde relies on a suite of standard analytical
techniques to confirm its identity and purity.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the molecular structure by identifying the chemical environment of each proton and carbon
atom.

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic
vibrational frequencies of the functional groups, particularly the C=0 stretch of the aldehyde.

e Mass Spectrometry (MS): MS provides information on the molecular weight and
fragmentation pattern of the compound, confirming its elemental composition.

» High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for
assessing the purity of the compound.[6][7] A common method involves derivatization of the
aldehyde with a reagent like 2,4-dinitrophenylhydrazine (DNPH) to form a stable hydrazone
that can be easily detected by UV-Vis spectroscopy.[6][8]
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Exemplary HPLC Protocol for Aldehyde Quantification

This protocol is a generalized procedure based on established methods for acetaldehyde
analysis.[6][8]

e Sample Preparation:

o Accurately weigh and dissolve the 2-(Pyridin-4-YL)acetaldehyde sample in a suitable
solvent (e.g., acetonitrile).

o Perform serial dilutions to prepare a range of concentrations for calibration.
 Derivatization:

o To an aliquot of each sample and standard solution, add an acidic solution of 2,4-
dinitrophenylhydrazine (DNPH).

o Allow the reaction to proceed at room temperature for a specified time (e.g., 40 minutes)
to ensure complete formation of the hydrazone derivative.[6]

e HPLC Analysis:
o Column: C18 reverse-phase column.
o Mobile Phase: A gradient of acetonitrile and water.

o Detection: UV detector set to the wavelength of maximum absorbance for the DNPH
derivative.

o Quantification: Construct a calibration curve from the peak areas of the standard solutions
and determine the concentration of the unknown sample.
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HPLC Analysis Workflow
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Caption: Workflow for the HPLC analysis of 2-(Pyridin-4-YL)acetaldehyde.

Safety, Handling, and Storage

Proper safety precautions are paramount when working with any chemical. For 2-(Pyridin-4-
YL)acetaldehyde, the following guidelines, based on data for similar aldehydes and pyridines,
should be followed.[9][10][11]
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Aspect

Recommendation

Personal Protective Equipment (PPE)

Wear safety goggles, chemical-resistant gloves,

and a lab coat.

Handling

Handle in a well-ventilated area, preferably in a
fume hood, to avoid inhalation of vapors.[9]

Avoid contact with skin and eyes.[12]

Storage

Store in a tightly sealed container under an inert
atmosphere.[2] Keep in a cool, dry place away
from heat, light, and incompatible materials such
as strong oxidizing and reducing agents.[9][12]

Freezer storage at -20°C is recommended.[2]

Disposal

Dispose of in accordance with local, state, and

federal regulations for chemical waste.

Conclusion

2-(Pyridin-4-YL)acetaldehyde is a valuable chemical intermediate with significant potential in
organic synthesis and drug discovery. Its unique combination of a pyridine ring and a reactive

aldehyde group makes it a versatile building block for creating novel molecular entities. A

thorough understanding of its properties, reactivity, and handling is essential for its effective

and safe utilization in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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